molecular formula C15H9N3O B8283436 5-[3-Cyanophenyl]-3-[pyridin-2-yl]-1,2-oxazole

5-[3-Cyanophenyl]-3-[pyridin-2-yl]-1,2-oxazole

Cat. No. B8283436
M. Wt: 247.25 g/mol
InChI Key: ZLMBWQAYAJSNDS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-[3-Cyanophenyl]-3-[pyridin-2-yl]-1,2-oxazole is a useful research compound. Its molecular formula is C15H9N3O and its molecular weight is 247.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-[3-Cyanophenyl]-3-[pyridin-2-yl]-1,2-oxazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-[3-Cyanophenyl]-3-[pyridin-2-yl]-1,2-oxazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C15H9N3O

Molecular Weight

247.25 g/mol

IUPAC Name

3-(3-pyridin-2-yl-1,2-oxazol-5-yl)benzonitrile

InChI

InChI=1S/C15H9N3O/c16-10-11-4-3-5-12(8-11)15-9-14(18-19-15)13-6-1-2-7-17-13/h1-9H

InChI Key

ZLMBWQAYAJSNDS-UHFFFAOYSA-N

Canonical SMILES

C1=CC=NC(=C1)C2=NOC(=C2)C3=CC=CC(=C3)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5-[3-trifluoromethanesulfonylphenyl]-3-[pyridin-2-yl]-1,2-oxazole (98 mg, 0.26 mmol), KCN (230 mg, 4 mmol), NiBr2(PPh3)2 (52.4 mg, 0.07 mmol), and PPh3 (42 mg, 0.16 mmol) in acetonitrile (1 mL) was treated with zinc powder (20 mg, 0.3 mmol) and the mixture was heated overnight at 60° C. Silica gel chromatography of the resulting mixture using a gradient of hexane to ethyl acetate afforded 15 mg (23%) of 5-[3-cyanophenyl]-3-[pyridin-2-yl]-1,2-oxazole as a white solid.
Name
5-[3-trifluoromethanesulfonylphenyl]-3-[pyridin-2-yl]-1,2-oxazole
Quantity
98 mg
Type
reactant
Reaction Step One
Name
Quantity
230 mg
Type
reactant
Reaction Step One
[Compound]
Name
NiBr2(PPh3)2
Quantity
52.4 mg
Type
reactant
Reaction Step One
Name
Quantity
42 mg
Type
reactant
Reaction Step One
Quantity
1 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
20 mg
Type
catalyst
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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